Cas no 104579-03-5 (5'-O-DMT-N4-Bz-5-Me-dC)

• Product Name: 5'-O-DMT-N4-Bz-5-Me-dC
• CAS No: 104579-03-5
• MF: C₃₈H₃₇N₃O₇
• MW: 647.716290235519
• MDL: MFCD00057965
• CID: 126288
• PubChem ID: 11331209
• Update Time: 2025-11-01

5'-O-DMT-N4-Bz-5-Me-dC Chemical and Physical Properties

Names and Identifiers

• Cytidine,N-benzoyl-5'-O-[bis(4-methoxyphenyl)phenylmethyl]-2'-deoxy-5-methyl-
• 5'-O-(4,4'-DIMETHOXYTRITYL)-N4-BENZOYL-5-METHYL-2'-DEOXYCYTIDINE
• 5'-O-dimethoxytrityl-2'-deoxy-N4-benzoyl-5-methylcytidine
• DMT-NBZ-5-METHYL DC
• N4-benzoyl-5-methyl-5'-O-DMT-2'-deoxycytidine
• N-Benzoyl-5'-O-[bis(4-methoxyphenyl)phenylmethyl]-2'-deoxy-5-methylcytidine
• N4-Benzoyl-2'-deoxy-5'-O-DMT-5-methylcytidine
• 5'-O-(4,4'-Dimethoxytrityl)-N4-benzoyl-5-methyl- 2'-deoxycytidine
• N-(1-((2R,4S,5R)-5-((Bis(4-methoxyphenyl)(phenyl)methoxy)methyl)-4-hydroxytetrahydrofuran-2-yl)-5-methyl-2-oxo-1,2-dihydropyrimidin-4-yl)benzamide
• C38H37N3O7
• Z6744
• N-{1-[(2R,4S,5R)-5-{[bis(4-methoxyphenyl)(phenyl)me
• 5'-O-DMT-N4-Bz-5-Me-dC
• GS-5525
• 104579-03-5
• 5'-O-DMT-N4-Benzoyl-2'-Deoxy-5-Methylcytidine
• H10050
• MFCD00057965
• N-{1-[(2R,4S,5R)-5-{[bis(4-methoxyphenyl)(phenyl)methoxy]methyl}-4-hydroxyoxolan-2-yl]-5-methyl-2-oxo-1,2-dihydropyrimidin-4-yl}benzamide
• J-001190
• 5/'-O-(4,4/'-DIMETHOXYTRITYL)-N4-BENZOYL-5-METHYL-2/'-DEOXYCYTIDINE
• BP-58864
• N-[1-[(2R,4S,5R)-5-[[bis(4-methoxyphenyl)-phenylmethoxy]methyl]-4-hydroxyoxolan-2-yl]-5-methyl-2-oxopyrimidin-4-yl]benzamide
• AMY41848
• AKOS027328046
• SCHEMBL261967
• DTXSID401143394
• AC-32235
• CS-0159285
• HY-138601
• PD156742
• WO03106645 PAGE: 62 claimed DNA
• 77: PN: US20040005707 PAGE: 17 claimed DNA
• Cytidine, N-benzoyl-5'-O-[bis(4-Methoxyphenyl)phenylMethyl]-2'-deoxy-5-Methyl-
• DA-60433
• N-{1-[(2R,4S,5R)-5-{[BIS(4-METHOXYPHENYL)(PHENYL)METHOXY]METHYL}-4-HYDROXYOXOLAN-2-YL]-5-METHYL-2-OXOPYRIMIDIN-4-YL}BENZAMIDE
• 5'-DMT-N4-Bz-5-Me-dC
• N-Benzoyl-5a(2)-O-[bis(4-methoxyphenyl)phenylmethyl]-2a(2)-deoxy-5-methylcytidine

• MDL： MFCD00057965
• Inchi： 1S/C38H37N3O7/c1-25-23-41(37(44)40-35(25)39-36(43)26-10-6-4-7-11-26)34-22-32(42)33(48-34)24-47-38(27-12-8-5-9-13-27,28-14-18-30(45-2)19-15-28)29-16-20-31(46-3)21-17-29/h4-21,23,32-34,42H,22,24H2,1-3H3,(H,39,40,43,44)/t32-,33+,34+/m0/s1
• InChI Key： YWHPQMVQHSPNRU-LBFZIJHGSA-N
• SMILES： O1[C@H](C[C@@H]([C@H]1COC(C1C=CC=CC=1)(C1C=CC(=CC=1)OC)C1C=CC(=CC=1)OC)O)N1C(N=C(C(C)=C1)NC(C1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 647.26300
• Monoisotopic Mass: 647.26315053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 48
• Rotatable Bond Count: 11
• Complexity: 1120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 119

Experimental Properties

• Density: 1.26±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (6.4E-5 g/L) (25 ºC),
• PSA: 121.14000
• LogP: 5.55130

Additional information on 5'-O-DMT-N4-Bz-5-Me-dC

5'-O-DMT-N4-Bz-5-Me-dC (CAS No. 104579-03-5): A Comprehensive Guide to Its Properties and Applications

The compound 5'-O-DMT-N4-Bz-5-Me-dC (CAS No. 104579-03-5) is a modified nucleoside widely used in oligonucleotide synthesis, particularly in the field of pharmaceutical research and molecular biology. This chemically protected derivative of 5-methyl-2'-deoxycytidine plays a critical role in the production of antisense oligonucleotides, siRNA, and other therapeutic nucleic acids. Its unique structure, featuring a 4-benzoyl (N4-Bz) protecting group and a 5'-O-dimethoxytrityl (DMT) group, ensures high efficiency in solid-phase synthesis.

In recent years, the demand for modified nucleosides like 5'-O-DMT-N4-Bz-5-Me-dC has surged due to advancements in gene therapy and precision medicine. Researchers are increasingly focusing on oligonucleotide-based drugs to target previously undruggable diseases, making this compound a hot topic in biotech innovation. Its stability under automated synthesis conditions and compatibility with phosphoramidite chemistry further enhance its utility in high-throughput applications.

One of the most searched questions related to 5'-O-DMT-N4-Bz-5-Me-dC is: "How does this compound improve oligonucleotide yield?" The answer lies in its protecting group strategy. The DMT group prevents unwanted side reactions during chain elongation, while the N4-Bz group safeguards the exocyclic amine, ensuring high coupling efficiency. These features make it indispensable for synthesizing longer oligonucleotides with fewer errors—a key requirement for CRISPR guide RNAs and mRNA vaccines.

Another trending discussion revolves around scale-up challenges in GMP-grade oligonucleotide production. Here, 5'-O-DMT-N4-Bz-5-Me-dC stands out due to its batch-to-batch consistency and low impurity profile, addressing critical quality control concerns. Its use in large-scale synthesis aligns with the growing need for cost-effective nucleic acid therapeutics, particularly for rare genetic disorders.

From a storage and handling perspective, this compound requires anhydrous conditions and protection from light to maintain stability—a detail often queried in research forums. Proper lyophilization techniques and -20°C storage are recommended to extend shelf life. Such protocols are vital for academic labs and CDMOs (Contract Development and Manufacturing Organizations) working on next-generation therapeutics.

In summary, 5'-O-DMT-N4-Bz-5-Me-dC (CAS No. 104579-03-5) remains a cornerstone in nucleic acid chemistry, bridging the gap between basic research and clinical applications. Its role in enabling personalized medicine and RNA-based therapeutics ensures its relevance in an era dominated by biopharmaceutical breakthroughs.